Cas no 1155139-97-1 (N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide)

• Product Name: N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide
• CAS No: 1155139-97-1
• MF: C₈H₁₀ClFN₂O₂S
• MW: 252.693603038788
• MDL: MFCD12085663
• CID: 5242289
• PubChem ID: 43603448
• Update Time: 2026-03-08

N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide
• N-(2-aminoethyl)-2-chloro-4-fluorobenzenesulfonamide
• Benzenesulfonamide, N-(2-aminoethyl)-2-chloro-4-fluoro-
• N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide

• MDL： MFCD12085663
• Inchi： 1S/C8H10ClFN2O2S/c9-7-5-6(10)1-2-8(7)15(13,14)12-4-3-11/h1-2,5,12H,3-4,11H2
• InChI Key： PWWHEVIXUABDPD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(NCCN)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6

Additional information on N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide

N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide: A Comprehensive Overview

N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide (CAS No. 1155139-97-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide consists of a sulfonamide group attached to a substituted benzene ring. The presence of a chlorine and a fluorine atom on the benzene ring, along with the aminoethyl group, imparts specific chemical and biological properties to this compound. These structural elements contribute to its solubility, stability, and reactivity, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide in the treatment of inflammatory diseases. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also revealed that the compound's mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide has shown promise in cancer research. A 2022 study in the Cancer Research journal reported that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The researchers found that the compound induces apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide could be a valuable lead compound for the development of new anticancer agents.

In addition to its therapeutic applications, N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide is also used as a building block in synthetic chemistry. Its reactivity and functional groups make it an ideal starting material for the synthesis of more complex molecules with diverse biological activities. For instance, chemists have utilized this compound to develop novel inhibitors of kinases and other enzymes involved in various disease pathways.

The synthesis of N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-4-fluorobenzenesulfonyl chloride with 2-aminoethanol in the presence of a base such as triethylamine. This reaction proceeds efficiently under mild conditions and yields high purity products suitable for further chemical modifications or biological evaluations.

The safety profile of N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide is an important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, N-(2-aminoethyl)-2-chloro-4-fluorobenzene-1-sulfonamide (CAS No. 1155139-97-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern drug discovery efforts.